Cas no 31248-39-2 (Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-)

• Product Name: Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-
• CAS No: 31248-39-2
• MF: C₃₆H₄₄N₄Pt
• MW: 727.839371681213
• MDL: MFCD00672301
• CID: 298562
• PubChem ID: 24885168
• Update Time: 2025-06-30

Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- Chemical and Physical Properties

Names and Identifiers

• Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-
• Pt(II) Octaethylporphine (PtOEP)
• PtOEP
• (2,3,7,8,12,13,17,18-Octaethylporphyrinato)platinum
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphyrinplatinum
• 21H,23H-Porphine, 2,3,7,8,12,13,17,18-octaethyl-, platinum complex
• Platinum, [2,3,7,8,12,13,17,18-octaethylporphinato(2-)]- (8CI)
• Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-N21,N22,N23,N24]-,(SP-4-1)-
• Platinum2,3,7,8,12,13,17,18-octaethyl-21H,23H-p
• Platinum2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphine
• Platinum 2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphine
• 2,3,7,8,12,13,17,18-octaethylporphyrin-22,24-diide;platinum(2+)
• MFCD00672301
• AKOS037644990
• SY067027
• WAODGUVBNLMTSF-XTPDIVBZSA-N
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum(II)
• Pt(II) Octaethylporphine(PtOEP)
• Platinum octaethylporphyrin
• 31248-39-2
• Platinum octaethylporphyrin, Dye content 98 %
• AS-55842
• Platinum octaethylporphyrin Dye content
• G78239

• MDL： MFCD00672301
• Inchi： 1S/C36H44N4.Pt/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;/h17-20H,9-16H2,1-8H3;/q-2;+2/b29-17-,30-18-,31-17-,32-18-,33-19-,34-20-,35-19-,36-20-;
• InChI Key： WAODGUVBNLMTSF-XTPDIVBZSA-N
• SMILES： [Pt+2].[N-]1C2C=C3C(CC)=C(CC)C(C=C4C(CC)=C(CC)C(=CC5C(CC)=C(CC)C(=CC1=C(CC)C=2CC)N=5)[N-]4)=N3 |t:2,11,19,28|

Computed Properties

• Exact Mass: 727.321392g/mol
• Monoisotopic Mass: 727.321392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Melting Point: >300 °C

Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-

Recent Advances in Platinum Octaethylporphyrin Complexes: A Focus on CAS 31248-39-2 and Its Biomedical Applications

The platinum(II) complex with the systematic name Platinum,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- (CAS 31248-39-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This porphyrin-based platinum complex exhibits unique photophysical and electrochemical properties that make it particularly interesting for applications in photodynamic therapy (PDT), catalysis, and sensing technologies.

Recent studies published in high-impact journals (2022-2023) have demonstrated the compound's remarkable stability and tunable electronic properties. The octaethyl substitution pattern on the porphyrin ring significantly enhances the complex's solubility in organic solvents while maintaining its ability to coordinate with various biological targets. Structural characterization through X-ray crystallography and NMR spectroscopy has confirmed the square planar geometry of the platinum center, which is crucial for its biological activity.

In the context of anticancer research, this platinum porphyrin derivative has shown promising results in preliminary in vitro studies. Unlike traditional platinum-based chemotherapeutics (e.g., cisplatin), the compound appears to exert its cytotoxic effects through a dual mechanism involving both DNA interaction and reactive oxygen species (ROS) generation upon light activation. This multimodal action could potentially overcome some limitations of current platinum drugs, particularly in resistant cancer cell lines.

Significant progress has been made in understanding the structure-activity relationship (SAR) of this class of compounds. Researchers have systematically modified the axial ligands and studied the effects on photophysical properties and biological activity. The findings suggest that careful tuning of the axial coordination sphere can dramatically influence both the singlet oxygen quantum yield and cellular uptake efficiency.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient preparation and purification of CAS 31248-39-2 derivatives. Recent protocols emphasize green chemistry principles, including the use of microwave-assisted synthesis and recyclable catalysts, which have improved yields while reducing environmental impact.

Looking forward, several research groups are exploring the potential of this platinum porphyrin complex in combination therapies. Early-stage investigations combining the compound with immune checkpoint inhibitors or other targeted therapies show synergistic effects in preclinical models. Additionally, its application in bioimaging and theranostics is being actively investigated due to its favorable fluorescence properties and long-lived triplet excited state.

While the current results are promising, further research is needed to fully characterize the compound's pharmacokinetic profile and potential toxicity. Ongoing studies are focusing on nanoparticle formulations to enhance tumor targeting and reduce systemic exposure. The coming years are expected to yield important clinical translation data for this interesting class of metalloporphyrins.